2-{[5-hydroxy-6-(4-methoxybenzyl)-1,2,4-triazin-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-[[6-[(4-methoxyphenyl)methyl]-5-oxo-4H-1,2,4-triazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H22N4O4S/c1-13-4-9-18(29-3)16(10-13)22-19(26)12-30-21-23-20(27)17(24-25-21)11-14-5-7-15(28-2)8-6-14/h4-10H,11-12H2,1-3H3,(H,22,26)(H,23,25,27)
• InChI Key: RNHGRDCYMBVBOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(C(=O)N2)CC3=CC=C(C=C3)OC
• Molecular Formula: C21H22N4O4S
• Molecular Weight: 426.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a triazine ring, which is a six-membered ring with three nitrogen atoms and three carbon atoms. It also has a sulfanyl group (-SH), an acetamide group (CH3CONH2), and methoxy groups (OCH3) attached to the benzyl and phenyl rings.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The triazine ring could potentially be formed through a cyclization reaction. The sulfanyl, acetamide, and methoxy groups could be introduced through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The electronic distribution and chemical reactivity would be influenced by these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The sulfanyl group might participate in oxidation and substitution reactions. The acetamide group could undergo hydrolysis. The methoxy groups might be replaced by other groups in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups would likely make it soluble in polar solvents.

Scientific Research Applications

Chemical Protein Synthesis Enhancement

The 2-hydroxy-4-methoxybenzyl (Hmb) backbone modification plays a crucial role in preventing amide bond-mediated side reactions (such as aspartimide formation and peptide aggregation). By installing the removable Hmb group into a peptide bond, the compound improves the synthesis of long and challenging peptides and proteins. However, its use has been limited due to the scarcity of suitable installation sites. Recently, an improved installation of Hmb (iHmb) method was developed, allowing flexible installation and convenient removal of Hmb. The iHmb method enables Hmb installation at any primary amino acid, including highly sterically hindered ones like valine and isoleucine. .

Peptide Synthesis and Ligation

The iHmb method expands the toolkit for peptide synthesis and ligation. Researchers have successfully applied it to one-shot solid-phase synthesis of aspartimide-prone peptides, mirror-image versions of hydrophobic peptides, and even long-chain peptides (up to 76 residues). .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it could interact with biological molecules in the body. The specific interactions would depend on the structure of the compound and the nature of the target molecule.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve modifying its structure to enhance its properties or to reduce any associated hazards.